Cas no 2169848-51-3 (methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate)
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate
- EN300-1459783
- 2169848-51-3
-
- Inchi: 1S/C11H12FNO2/c1-7(5-11(14)15-2)9-6-8(13)3-4-10(9)12/h3-6H,13H2,1-2H3/b7-5-
- InChI Key: AWNFEZBRVUOSCZ-ALCCZGGFSA-N
- SMILES: FC1=CC=C(C=C1/C(=C\C(=O)OC)/C)N
Computed Properties
- Exact Mass: 209.08520679g/mol
- Monoisotopic Mass: 209.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3Ų
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459783-0.05g |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 0.05g |
$612.0 | 2023-05-23 | ||
| Enamine | EN300-1459783-0.1g |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 0.1g |
$640.0 | 2023-05-23 | ||
| Enamine | EN300-1459783-0.25g |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 0.25g |
$670.0 | 2023-05-23 | ||
| Enamine | EN300-1459783-0.5g |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 0.5g |
$699.0 | 2023-05-23 | ||
| Enamine | EN300-1459783-1.0g |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1459783-2.5g |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 2.5g |
$1428.0 | 2023-05-23 | ||
| Enamine | EN300-1459783-5.0g |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1459783-10.0g |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1459783-50mg |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1459783-100mg |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate |
2169848-51-3 | 100mg |
$640.0 | 2023-09-29 |
methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate
Recent Advances in the Study of Methyl (2Z)-3-(5-Amino-2-fluorophenyl)but-2-enoate (CAS: 2169848-51-3)
Methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate (CAS: 2169848-51-3) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique but-2-enoate ester structure and fluorophenyl moiety, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.
Recent studies have focused on the synthesis and optimization of methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate, with particular emphasis on its role as a key intermediate in the production of more complex bioactive molecules. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have significantly enhanced the scalability and efficiency of its production, making it more accessible for further pharmacological evaluation.
In addition to its synthetic utility, methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate has demonstrated promising biological activity in preliminary screenings. Studies have reported its inhibitory effects on specific enzymatic targets, including kinases and proteases, which are implicated in various disease pathways. For instance, one recent investigation highlighted its potential as a modulator of protein-protein interactions, suggesting its applicability in the treatment of cancers and inflammatory disorders. These findings underscore the compound's versatility and its potential as a scaffold for the development of novel therapeutics.
Further pharmacological evaluations have explored the compound's pharmacokinetic and toxicological profiles. In vitro and in vivo studies have provided insights into its metabolic stability, bioavailability, and safety margins. While the results are still preliminary, they indicate that methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate exhibits favorable drug-like properties, with moderate plasma stability and low cytotoxicity. These characteristics position it as a viable candidate for further optimization and preclinical development.
Despite these promising developments, challenges remain in the full characterization and application of methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate. Current research is addressing gaps in understanding its mechanism of action, selectivity, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications. Future studies are expected to focus on structure-activity relationship (SAR) analyses and the design of derivatives with enhanced potency and specificity.
In conclusion, methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate (CAS: 2169848-51-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity and synthetic accessibility, make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for the development of innovative therapeutic agents targeting a range of diseases. This brief serves as a timely update on the current state of knowledge and highlights the potential avenues for future exploration.
2169848-51-3 (methyl (2Z)-3-(5-amino-2-fluorophenyl)but-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)